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Compound of Interest

Compound Name: Sudan red 7B-d5

Cat. No.: B15558912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

associated with a Certificate of Analysis (CoA) for the isotopically labeled compound, Sudan
Red 7B-d5. This document is intended to serve as a detailed reference for researchers utilizing

this compound in analytical and developmental studies.

Core Data Summary
The following table summarizes the key quantitative and qualitative data typically presented in

a Certificate of Analysis for Sudan Red 7B-d5.
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Parameter Specification Method Reference

Identity

IUPAC Name

N-(ethyl-d5)-1-((4-

(phenyldiazenyl)phenyl)diazen

yl)naphthalen-2-amine

Nomenclature Standard

CAS Number
Not available for deuterated

form
-

Molecular Formula C₂₄H₁₆D₅N₅ Mass Spectrometry

Molecular Weight 384.49 g/mol Mass Spectrometry

Purity

Purity by HPLC ≥96.0% HPLC-UV

Physical Properties

Appearance Dark red powder Visual Inspection

Melting Point 130 °C (decomposes) USP <741>

Solubility
Soluble in acetone, DMF, and

DMSO
Internal Method

Spectroscopic Data

UV/Vis λmax 525 nm UV/Vis Spectroscopy

Mass Spectrum Conforms to structure Mass Spectrometry

¹H-NMR Spectrum Conforms to structure NMR Spectroscopy

Experimental Protocols
Detailed methodologies for the key analytical tests performed are outlined below. These

protocols are representative of standard procedures for the quality control of chemical

reference standards.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of Sudan Red 7B-d5 by separating it from any potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 520 nm.

Injection Volume: 10 µL.

Column Temperature: 35 °C.

Sample Preparation: A stock solution of the sample is prepared in acetonitrile at a

concentration of approximately 1 mg/mL. This is further diluted to a working concentration

suitable for HPLC analysis.

Data Analysis: The peak area of Sudan Red 7B-d5 is compared to the total area of all peaks

in the chromatogram to calculate the percentage purity.

Mass Spectrometry (MS) for Identity Confirmation
Objective: To confirm the molecular weight and structure of Sudan Red 7B-d5.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization Technique: Electrospray Ionization (ESI) in positive mode is typically used.
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Data Acquisition: The instrument is set to scan for the expected mass-to-charge ratio (m/z) of

the protonated molecule [M+H]⁺.

Sample Preparation: The sample is prepared as a dilute solution in a suitable solvent like

acetonitrile or methanol.

Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the

parent ion corresponding to the molecular weight of Sudan Red 7B-d5.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

Objective: To confirm the chemical structure and isotopic labeling of Sudan Red 7B-d5.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Experiment: A standard proton (¹H) NMR experiment is performed.

Data Analysis: The ¹H-NMR spectrum is analyzed for the characteristic chemical shifts and

coupling patterns of the protons in the Sudan Red 7B molecule. The absence of signals

corresponding to the ethyl group protons confirms the deuteration at this position.

Visualizations
The following diagrams illustrate a typical workflow for the certification of a chemical reference

standard and a simplified representation of a potential analytical pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-sudan-red-7b-d5
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-sudan-red-7b-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Chemical Standard Certification

Receipt of Raw Material

Initial Quality Control
(Appearance, Solubility)

Structural Confirmation
(NMR, Mass Spectrometry)

Purity Determination
(HPLC, GC)

Characterization
(Melting Point, UV/Vis)

Certificate of Analysis Generation

Release for Use

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the quality control and certification process for

a chemical reference standard.
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Analytical Pathway for Sudan Red 7B-d5

Sample Preparation

Analysis

Data Interpretation

Weighing

Dissolution in Solvent

HPLC-UV LC-MS NMR

Purity Calculation Structural Verification

Click to download full resolution via product page

Caption: A diagram showing the logical flow from sample preparation to data analysis for the

characterization of Sudan Red 7B-d5.

To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Sudan Red
7B-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558912/docs#technical-guide-certificate-of-
analysis-for-sudan-red-7b-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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